Cas no 10418-09-4 (Propanoic acid,2-[2-(aminothioxomethyl)hydrazinylidene]-)

• Product Name: Propanoic acid,2-[2-(aminothioxomethyl)hydrazinylidene]-
• CAS No: 10418-09-4
• MF: C₄H₇N₃O₂S
• MW: 161.182278871536
• CID: 170588
• PubChem ID: 5357211
• Update Time: 2025-04-19

Propanoic acid,2-[2-(aminothioxomethyl)hydrazinylidene]- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-[2-(aminothioxomethyl)hydrazinylidene]-
• pyruvic acid thiosemicarbazone
• 2-(2-carbamothioylhydrazono)propanoic acid
• 2-thiosemicarbazono-propionic acid
• 2-Thiosemicarbazono-propionsaeure
• pyroracemic acid thiosemicarbazone
• pyrotartaric acid thiosemicarbazone
• thiosemicarbazone of pyruvic acid
• Pyruvic acid, 2-(thiosemicarbazone)
• NSC-73234
• BRN 1771276
• F4WWV44NQR
• NCGC00341682-01
• Propanoic acid,2-[(aminothioxomethyl)hydrazono]-,(E)-(9ci)
• (2E)-2-(carbamothioylhydrazinylidene)propanoic acid
• CCG-2483
• 2-[2-(Aminothioxomethyl)hydrazinylidene]propanoic acid
• Propanoic acid, 2-[(aminothioxomethyl)hydrazono]-, (E)-
• 732221-48-6
• Propanoic acid, 2-((aminothioxomethyl)hydrazono)-
• Propanoic acid, 2-[2-(aminothioxomethyl)hydrazinylidene]-, (2E)-
• AKOS002237838
• NSC 73234
• (2E)-2-[(CARBAMOTHIOYLAMINO)IMINO]PROPANOIC ACID
• (2E)-2-[2-(Aminothioxomethyl)hydrazinylidene]propanoic acid
• 10418-09-4
• (2Z)-2-(carbamothioylhydrazinylidene)propanoic acid
• AB01333929-02
• SDCCGMLS-0064522.P001
• (2E)-2-(2-carbamothioylhydrazinylidene)propanoic acid

• Inchi： 1S/C4H7N3O2S/c1-2(3(8)9)6-7-4(5)10/h1H3,(H,8,9)(H3,5,7,10)/b6-2+
• InChI Key： KQAYLOOXVDSLRI-QHHAFSJGSA-N
• SMILES： S=C(N)N/N=C(/C(=O)O)\C

Computed Properties

• Exact Mass: 161.02601
• Monoisotopic Mass: 161.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120A^2
• XLogP3: 0

Experimental Properties

• Density: 1.52
• Boiling Point: 335.7°Cat760mmHg
• Flash Point: 156.9°C
• Refractive Index: 1.637
• PSA: 87.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Thiosemicarbazides